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Compound of Interest

Compound Name: Aminoadipic acid-d6

Cat. No.: B12380211 Get Quote

Introduction

Aminoadipic acid-d6 (d6-AAA) is the deuterated form of 2-aminoadipic acid (2-AAA), a key

intermediate in the metabolic pathway of the essential amino acid, lysine. In clinical research,

d6-AAA serves as an indispensable tool, primarily utilized as an internal standard for the

precise and accurate quantification of endogenous 2-AAA in biological samples by isotope

dilution mass spectrometry.[1] This application is critical as fluctuations in 2-AAA levels have

been identified as a significant biomarker for predicting the risk of developing type 2 diabetes

and are associated with other metabolic disorders.[2][3] The stable isotope-labeled standard

allows for correction of variability during sample preparation and analysis, ensuring reliable

measurements for clinical diagnostics and metabolic studies.[1]

Clinical Significance of 2-Aminoadipic Acid
Recent metabolomic studies have highlighted 2-AAA as a predictive biomarker for the

development of diabetes, with elevated levels detectable up to 12 years before the clinical

onset of the disease.[2] Individuals with higher concentrations of 2-AAA have been shown to

have a significantly increased risk of developing diabetes.[2] Furthermore, 2-AAA is implicated

in glucose homeostasis and insulin secretion.[2] Its role also extends to being a potential

marker for cardiovascular diseases and is associated with visceral adipose tissue and liver fat.

[4][5] Given its clinical relevance, the accurate measurement of 2-AAA is paramount, a task for

which Aminoadipic acid-d6 is essential.
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Data Presentation: Plasma 2-Aminoadipic Acid
Concentrations
The following table summarizes representative concentrations of 2-aminoadipic acid in human

plasma from clinical studies. These values are typically obtained using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) with a deuterated internal standard like Aminoadipic
acid-d6.

Population Condition

Mean 2-AAA

Concentratio

n (ng/mL)

Mean 2-AAA

Concentratio

n (µM)

Notes Reference

PWH
Insulin

Sensitive

233x10^4

(ion count)
Not specified

PWH: People

with HIV
[5]

PWH Pre-diabetic
262x10^4

(ion count)
Not specified

PWH: People

with HIV
[5]

PWH Diabetic
312x10^4

(ion count)
Not specified

PWH: People

with HIV
[5]

Healthy

Individuals
IFG 82.5 ~0.51

IFG: Impaired

Fasting

Glucose

[5]

Healthy

Individuals

Normal

Glucose
75.4 ~0.47 [5]

Note: The conversion from ng/mL to µM is approximated using the molar mass of 2-

aminoadipic acid (161.16 g/mol ). Ion counts are relative measures and not directly convertible

to standard concentration units without a calibration curve.

Experimental Protocols
The following is a representative protocol for the quantification of 2-aminoadipic acid in human

plasma using a stable isotope dilution LC-MS/MS method with Aminoadipic acid-d6 as an

internal standard.
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Objective: To accurately measure the concentration of 2-aminoadipic acid in human plasma

samples.

Materials:

Human plasma samples (collected in EDTA tubes and stored at -80°C)

Aminoadipic acid-d6 (internal standard)

2-Aminoadipic acid (analytical standard for calibration curve)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation agent (e.g., trichloroacetic acid or sulfosalicylic acid)

Microcentrifuge tubes

Autosampler vials

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of 2-aminoadipic acid in a suitable solvent (e.g., water with 0.1%

formic acid).
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Create a series of calibration standards by serially diluting the stock solution to cover the

expected physiological range of 2-AAA in plasma.

Prepare a stock solution of Aminoadipic acid-d6. From this, prepare a working internal

standard solution at a fixed concentration.

Sample Preparation:

Thaw frozen plasma samples on ice.

In a microcentrifuge tube, add a specific volume of plasma (e.g., 50 µL).

Add a precise volume of the Aminoadipic acid-d6 internal standard working solution to

each plasma sample, calibration standard, and quality control sample.

Vortex briefly to mix.

Add a protein precipitation agent (e.g., 200 µL of cold acetonitrile or 10% trichloroacetic

acid).

Vortex vigorously for 30 seconds to precipitate proteins.

Incubate at 4°C for 10 minutes to enhance protein precipitation.

Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography:

Inject a small volume of the prepared sample (e.g., 5-10 µL) onto an appropriate HPLC

column (e.g., a C18 or HILIC column).

Use a gradient elution with mobile phases typically consisting of water with formic acid

and acetonitrile with formic acid to separate 2-aminoadipic acid from other plasma

components.
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Mass Spectrometry:

Operate the mass spectrometer in positive ion mode using electrospray ionization.

Use Multiple Reaction Monitoring (MRM) to detect and quantify 2-aminoadipic acid and

Aminoadipic acid-d6.

Define specific precursor-to-product ion transitions for both the analyte and the internal

standard.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of 2-aminoadipic acid to

the peak area of Aminoadipic acid-d6 against the concentration of the calibration

standards.

Determine the concentration of 2-aminoadipic acid in the plasma samples by interpolating

their peak area ratios on the calibration curve.

Mandatory Visualizations
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Caption: Workflow for 2-AAA quantification using d6-AAA.
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Caption: Lysine metabolism and the role of d6-AAA in analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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